(3-Methyl-1,2,4-oxadiazol-5-yl)methanamine
Overview
Description
“(3-Methyl-1,2,4-oxadiazol-5-yl)methanamine” is a heterocyclic compound with the empirical formula C4H7N3O and a molecular weight of 113.12 . It’s part of a collection of unique chemicals provided by Sigma-Aldrich for early discovery researchers .
Synthesis Analysis
The synthesis of oxadiazole derivatives has been reported in the literature. For instance, a simple and efficient iodine-assisted protocol for the synthesis of 5-substituted-3-methyl/benzyl-1,3,4-oxadiazol-2 (3H)-ones has been developed . The reaction involves a sequential condensation followed by tandem oxidative cyclization and rearrangement of readily available methyl/benzyl carbazates and aldehydes .Molecular Structure Analysis
The molecular structure of “(3-Methyl-1,2,4-oxadiazol-5-yl)methanamine” consists of a five-membered heterocyclic ring system with two carbon atoms, two nitrogen atoms, and one oxygen atom . The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment .Scientific Research Applications
Treatment of Genetic Disorders
Compounds with the 1,2,4-oxadiazole ring have been used in the treatment of genetic disorders like Duchenne muscular dystrophy and other diseases caused by nonsense mutations .
Hypertension Medication
Azilsartan, a drug containing the 1,2,4-oxadiazole ring, is used for hypertension medication .
Parkinson’s Disease Therapy
Opicapone, another drug with the 1,2,4-oxadiazole ring, has been approved as adjunctive therapy of Parkinson’s disease .
Cancer Therapy
Some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy .
Treatment of Age-Related Diseases
1,2,4-oxadiazole derivatives have also been used as agents for the treatment of age-related diseases .
Antimicrobial Agents
These compounds have shown antimicrobial properties, making them useful in the fight against various infections .
Development of Energetic Materials
1,2,4-oxadiazole derivatives have been utilized for the development of energetic materials .
Use in Agriculture
Compounds having a 1,2,4-oxadiazole ring with antibacterial activity can be used successfully in agriculture .
Safety And Hazards
properties
IUPAC Name |
(3-methyl-1,2,4-oxadiazol-5-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3O/c1-3-6-4(2-5)8-7-3/h2,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPBUMVMXXGQOEG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20445611 |
Source
|
| Record name | (3-methyl-1,2,4-oxadiazol-5-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20445611 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
113.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Methyl-1,2,4-oxadiazol-5-yl)methanamine | |
CAS RN |
90928-92-0 |
Source
|
| Record name | (3-methyl-1,2,4-oxadiazol-5-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20445611 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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![Cyclopropanecarbonitrile, 1-[(diphenylmethylene)amino]-](/img/structure/B1278478.png)
